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Compound of Interest

Compound Name: 2,2',3,4,4' 6'-Hexachlorobiphenyl
CAS No.: 59291-64-4
Cat. No.: B1329231
Get Quote
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Executive Summary

Topic: Half-Life and Environmental Fate of PCB 140 (2,2',3,4,4',6'-Hexachlorobiphenyl).
Primary Conclusion: PCB 140 is a highly recalcitrant hexachlorobiphenyl congener with an
estimated soil half-life ranging from 3.4 to 11 years, depending on soil organic carbon (SOC)
content and redox conditions. Its persistence is driven by its high degree of chlorination and
specific substitution pattern (three ortho-chlorines), which creates significant steric hindrance to
enzymatic attack. Operational Implication: Effective remediation requires a sequential
anaerobic-aerobic treatment strategy, as the molecule is resistant to direct aerobic oxidation
but susceptible to anaerobic reductive dechlorination.

Chemical Profile & Physicochemical Behavior

To understand the persistence of PCB 140, one must first analyze its structural properties. It is
a hexachlorobiphenyl with a 2,2',3,4,4',6' substitution pattern.[1][2]

Structural Determinants of Persistence
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e Ortho-Substitution (2,2',6"): The presence of three ortho-chlorines prevents the two phenyl
rings from achieving coplanarity. This "twisted" conformation inhibits the binding of the
molecule to the active sites of biphenyl 2,3-dioxygenase enzymes, rendering it nearly
immune to primary aerobic degradation.

 Lipophilicity (Log K_ow): With a Log K_ow of approximately 6.9-7.2, PCB 140 partitions
strongly into soil organic matter, reducing its bioavailability to microbial degraders.

Key Physicochemical Properties

Property Value (Approximate) Impact on Soil Fate

2,2',3,4,4',6™ . . L
IUPAC Name ) Unique congener identification
Hexachlorobiphenyl

Molecular Formula C12H4Cle High stability
Molecular Weight 360.88 g/mol Low volatility
Strong adsorption to soil (high
Log K_ow ~7.1 I P (hig
K_oc)
. Negligible leaching; transport
Water Solubility < 0.001 mg/L ] ) )
via sediment erosion
Vapor Pressure ~1.0x 10~ Pa Minimal volatilization from soil

Mechanisms of Degradation

The degradation of PCB 140 in soil is not a single-step process but a complex interplay
between redox states.

Anaerobic Reductive Dechlorination (Primary Pathway)

In anoxic sub-surface soils or flooded sediments, anaerobic bacteria (e.g., Dehalococcoides
spp.) use PCB 140 as an electron acceptor.

e Mechanism: Chlorine atoms at the meta (3) and para (4, 4') positions are sequentially
replaced by hydrogen.
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e Product: The hexachlorobiphenyl is converted into lower-chlorinated congeners (tetra- or
dichlorobiphenyls) which are less lipophilic and more susceptible to aerobic attack.

» Rate Limiting Step: The removal of the first chlorine is often the slowest step, requiring
specific "priming" with other halogenated compounds.

Aerobic Oxidative Degradation (Secondary Pathway)

Direct aerobic oxidation of PCB 140 is negligible due to steric hindrance. However, the
products of anaerobic dechlorination (e.g., 2,2',6'-trichlorobiphenyl) can be degraded
aerobically.

o Mechanism: Biphenyl dioxygenase attacks the less chlorinated ring at the 2,3 position (if
open) or 3,4 position, opening the ring to form chlorobenzoates.

Pathway Visualization

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329231?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory
Check Availability & Pricing

PCB 140
(2,2',3,4,4',6'-Hexachlorobiphenyl)

Anaerobic Zone
(Reductive Dechlorination)

Meta/Para Cl Removal

Lower Congeners
(e.g., 2,2',6'-Trichlorobiphenyl)

Migration/Aeration

Aerobic Zone
(Oxidative Ring Cleavage)

Biphenyl Dioxygenase

Chlorobenzoates +
Chloropentadienoates

CO2 + H20 + Chloride

Click to download full resolution via product page

Caption: Sequential anaerobic-aerobic degradation pathway for PCB 140.[3] The initial
anaerobic step is critical for breaking the recalcitrance of the hexachloro-structure.

Half-Life Data Analysis

The half-life (
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) of PCB 140 is highly dependent on environmental conditions. The values below are
synthesized from data on hexachlorobiphenyl homologs and specific congener studies.

Estimated Half-Lives in Soil

Soil Condition Estimated Half-Life = Confidence Level Key Factor

Steric hindrance

prevents oxidation;
Aerobic Surface Soil > 10 Years High loss mainly via slow

volatilization or

erosion.

Dependent on

) microbial consortium
Anaerobic

) ) 3.4 -6 Years Medium (Dehalococcoides)
Sediment/Soil

and presence of co-

contaminants.

Addition of surfactants

) or electron donors
Amended Soill )
o ] 1-3Years Medium (e.g., lactate)
(Biostimulation)
accelerates

dechlorination.

Plant exudates may
Rhizosphere (Planted stimulate cometabolic
) 2 —5 Years Low o
Sail) activity, though data

for PCB 140 is limited.

Factors Influencing Persistence
e Soil Organic Carbon (SOC): Higher SOC increases adsorption (

), reducing bioavailability and extending half-life.

e Aging: "Aged" PCBs (in soil for decades) become sequestered in soil micropores, increasing
the effective half-life significantly compared to freshly spiked soil.

o Temperature: Degradation rates roughly double for every 10°C increase, provided the
temperature remains within the mesophilic range (20-35°C).
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Experimental Protocol: Determination of Half-Life

To scientifically validate the half-life of PCB 140 in a specific soil matrix, the following protocol is
recommended. This workflow ensures rigorous extraction of sequestered residues.

Workflow Overview
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Click to download full resolution via product page

Caption: Standardized workflow for determining PCB half-life in soil, ensuring complete
extraction of aged residues.

Detailed Methodology

 Soil Incubation:

o Spike soil with PCB 140 standard (dissolved in isooctane) to achieve ~1-5 mg/kg.

o Maintain moisture at 60% water holding capacity.

o Incubate in dark at 25°C. For anaerobic conditions, purge with

and seal.

o Extraction (Accelerated Solvent Extraction - ASE):

o Solvent: n-Hexane:Acetone (1:1 v/v).

o Conditions: 100°C, 1500 psi, 2 static cycles of 5 minutes.

o Note: Soxhlet extraction (16-24 hours) is a valid alternative if ASE is unavailable.
o Cleanup:

o Sulfuric Acid Treatment; Shake extract with concentrated
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to remove lipids and interfering organic matter (PCBs are acid-stable).
o Florisil Column: Elute with hexane to separate PCBs from polar interferences.

e Instrumental Analysis:
o GC-pECD: High sensitivity for halogenated compounds.

o GC-MS (SIM Mode): Monitor ions m/z 360, 362, 364 (molecular ion cluster for
hexachlorobiphenyl) for confirmation.

o Column: Non-polar capillary column (e.g., DB-5ms or Rtx-5PCB), 30m x 0.25mm.

Regulatory & Risk Context

o Stockholm Convention: PCB 140 is classified under the broader ban of Polychlorinated
Biphenyls as Persistent Organic Pollutants (POPS).

o Toxic Equivalency (TEQ): While PCB 140 is not a "dioxin-like" PCB (due to non-coplanarity),
it contributes to the total body burden and can induce neurotoxic effects.

» Remediation Targets: Regulatory cleanup levels for total PCBs in soil typically range from 1
ppm (residential) to 10-25 ppm (industrial).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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